Cas no 2048273-70-5 ((2-Bromo-4-chlorophenyl)methanamine hydrochloride)

• Product Name: (2-Bromo-4-chlorophenyl)methanamine hydrochloride
• CAS No: 2048273-70-5
• MF: C₇H₈BrCl₂N
• MW: 256.955119132996
• MDL: MFCD30609557
• CID: 3044902
• PubChem ID: 127264608
• Update Time: 2025-06-14

(2-Bromo-4-chlorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-4-chlorophenyl)methanamine hydrochloride
• AK601695
• (2-bromo-4-chlorophenyl)methanamine;hydrochloride
• CS-0135522
• YGD27370
• (2-Bromo-4-chlorophenyl)methanaminehydrochloride
• DS-19725
• Z2787455611
• 2048273-70-5
• AKOS030632911
• 1-(2-BROMO-4-CHLOROPHENYL)METHANAMINE HYDROCHLORIDE
• C73878
• EN300-814397
• MFCD30609557
• (2-BROMO-4-CHLOROPHENYL)METHANAMINE HCL

• MDL： MFCD30609557
• Inchi： 1S/C7H7BrClN.ClH/c8-7-3-6(9)2-1-5(7)4-10;/h1-3H,4,10H2;1H
• InChI Key： XHOQKXSBHAEKME-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CN)Cl.Cl

Computed Properties

• Exact Mass: 254.92172g/mol
• Monoisotopic Mass: 254.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Additional information on (2-Bromo-4-chlorophenyl)methanamine hydrochloride

Comprehensive Overview of (2-Bromo-4-chlorophenyl)methanamine hydrochloride (CAS No. 2048273-70-5)

(2-Bromo-4-chlorophenyl)methanamine hydrochloride (CAS No. 2048273-70-5) is a specialized organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, characterized by its unique bromo-chloro substitution pattern, has garnered significant attention due to its potential applications in drug discovery and material science. Researchers and industry professionals frequently search for terms like "synthesis of (2-Bromo-4-chlorophenyl)methanamine" or "CAS 2048273-70-5 applications", reflecting its growing relevance in modern chemistry.

The molecular structure of (2-Bromo-4-chlorophenyl)methanamine hydrochloride features a benzene ring substituted with both bromine and chlorine atoms, along with an aminomethyl functional group. This configuration makes it a valuable intermediate in the synthesis of more complex molecules. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of such building blocks. Questions like "How to purify (2-Bromo-4-chlorophenyl)methanamine hydrochloride?" or "What solvents work best for CAS 2048273-70-5?" are commonly explored in academic forums and research papers.

From a technical perspective, CAS No. 2048273-70-5 exhibits notable stability under standard laboratory conditions, making it suitable for various experimental protocols. Its hydrochloride salt form enhances solubility in polar solvents, a feature often queried as "solubility of (2-Bromo-4-chlorophenyl)methanamine HCl". The compound's role in cross-coupling reactions and as a precursor for heterocyclic compounds aligns with current interests in sustainable pharmaceutical manufacturing.

Quality control of (2-Bromo-4-chlorophenyl)methanamine hydrochloride typically involves advanced analytical techniques such as HPLC and NMR spectroscopy. Industry professionals frequently search for "analytical methods for CAS 2048273-70-5" or "spectroscopic data of bromo-chloro benzylamine derivatives", underscoring the need for precise characterization. The compound's compatibility with flow chemistry systems has also become a trending topic in process optimization discussions.

In the context of regulatory compliance, proper handling and storage of CAS 2048273-70-5 are essential considerations. While not classified as hazardous under standard protocols, researchers often inquire about "storage conditions for amine hydrochlorides" or "stability studies of halogenated phenylmethanamines". These queries reflect the compound's integration into Good Laboratory Practices (GLP) environments.

The future applications of (2-Bromo-4-chlorophenyl)methanamine hydrochloride may expand into emerging fields like bioconjugation chemistry and metal-organic framework (MOF) synthesis. With increasing searches for "novel uses of bromo-chloro aromatic amines" and "CAS 2048273-70-5 in material science", this compound continues to demonstrate versatility across multiple scientific disciplines. Its role in developing targeted drug delivery systems remains a particularly active area of investigation.